Cas no 673485-57-9 ( )

structure
Product name:
CAS No:673485-57-9
MF:C11H12N2OS
MW:220.290781021118
CID:879211
Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzothiazolecarboxamide,N-propyl-(9CI)
- 2-Benzothiazolecarboxamide, N-propyl-
-
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- Inchi: 1S/C11H12N2OS/c1-2-7-12-10(14)11-13-8-5-3-4-6-9(8)15-11/h3-6H,2,7H2,1H3,(H,12,14)
- InChI Key: WHWKPXPWINLLCC-UHFFFAOYSA-N
- SMILES: S1C2=CC=CC=C2N=C1C(NCCC)=O
Computed Properties
- Exact Mass: 220.067
- Monoisotopic Mass: 220.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.2A^2
Experimental Properties
- Density: 1.226±0.06 g/cm3(Predicted)
- pka: 12.67±0.46(Predicted)
Related Literature
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Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
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D. V. Steglenko,V. I. Minkin,A. I. Matern RSC Adv., 2016,6, 77834-77840
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Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
-
Kevin de Aquino Dias,Leandro Helgueira Andrade Green Chem., 2021,23, 2308-2316
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Malti Bansal,Ritu Srivastava,C. Lal,M. N. Kamalasanan,L. S. Tanwar Nanoscale, 2009,1, 317-330
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